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This in-depth technical guide provides a comprehensive overview of the Micro Systemation AB

(MSAB) ecosystem, a suite of integrated software and hardware solutions for digital forensic

science. The guide details the core components of the ecosystem, their functionalities, and the

methodologies for their application in digital evidence extraction, analysis, and management.

Introduction to the MSAB Ecosystem
The MSAB ecosystem is a comprehensive suite of digital forensics tools designed to empower

law enforcement, intelligence agencies, and other organizations in conducting effective digital

investigations.[1] The core of the ecosystem consists of three main product families: XRY for

data extraction, XAMN for data analysis, and XEC for management.[1] This integrated

approach ensures a seamless workflow from evidence acquisition to reporting, enhancing the

efficiency and effectiveness of digital forensic investigations.[1]

The ecosystem is deployed across various platforms to suit different operational needs,

including:

MSAB Office: An all-in-one mobile forensic system for digital forensic labs.

MSAB Field: A ruggedized solution for mobile units operating in demanding conditions.
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MSAB Kiosk: A turnkey touchscreen terminal for simplified extractions in controlled

environments, often used by frontline personnel.

MSAB Tablet: A portable solution for on-scene data recovery.[2][3]

Core Components and Functionalities
The MSAB ecosystem is built around three core products that work in concert to provide a

complete digital forensics solution.

XRY: Digital Evidence Extraction
XRY is a purpose-built software and hardware solution for the forensically sound extraction of

data from a wide range of digital devices, including mobile phones, tablets, GPS units, and

memory cards.[4] It is designed to recover data in a manner that preserves the integrity of the

evidence for use in legal proceedings.[4]

Key Extraction Methodologies:

Logical Extraction: This is the quickest method and involves communicating with the device's

operating system to access and recover live and file system data.[4] It is akin to an

automated process of manually examining each screen and recording the displayed

information.[4]

Physical Extraction: This method bypasses the device's operating system to perform a bit-

by-bit copy of the memory, often enabling the recovery of deleted or hidden data.

XRY Photon: This feature provides an automated way to capture and document encrypted

application data from Android devices, saving significant time compared to manual

processes.[4]

XRY Pro: This advanced tool provides access to the most challenging and secure devices

through unique exploits and brute-forcing techniques.[5][6]

Quantitative Data: Device and Application Support

The following table summarizes the reported device and application support for XRY. It is

important to note that these numbers are subject to change with each software update.
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Metric Reported Figures Source

Supported Device Profiles Over 43,000 (as of Feb 2023) [7]

Supported App Profiles 453 (as of Feb 2023) [7]

Supported App Versions Over 4,338 (as of Feb 2023) [7]

Supported Device Profiles Over 42,000 (as of May 2022) [8]

Supported App Profiles 440 (as of May 2022) [8]

Supported App Versions Over 4,120 (as of May 2022) [8]

XAMN: Digital Evidence Analysis
XAMN is the analytical tool within the MSAB ecosystem, designed to help investigators search,

filter, and visualize large volumes of mobile data to uncover critical evidence.[3] It provides a

suite of tools to connect the dots and build cases that can be presented in court.[3]

Key Analytical Features:

Unified Interface: XAMN allows for the simultaneous analysis of data from multiple

extractions, including logical, physical, and cloud data.[9]

Powerful Filtering: Users can filter data by numerous criteria, including content category, text,

time, and whether the data has been deleted.[10]

Multiple Viewing Options: XAMN offers various ways to visualize data, such as a timeline

view, geographical view, chat view, and connection view, to help investigators identify

relationships and patterns.[11]

AI-Powered Content Recognition: XAMN can automatically classify images into categories

like weapons or drugs.

Reporting: The software includes a "Report Builder" for creating customized and forensically

sound reports for legal proceedings.[11][12]

XAMN Product Tiers:
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XAMN Viewer: A free, simplified tool for viewing, analyzing, and reporting on mobile device

data.[10][13]

XAMN Spotlight: The primary analysis tool with advanced filtering and search capabilities.[9]

XAMN Horizon: Adds timeline, geographic, and connection viewing capabilities to Spotlight.

XAMN Elements: An advanced hex carving tool for reconstructing and validating undecoded

or fragmented data.[14]

XEC Director: Centralized Management
XEC Director is a centralized management solution that allows organizations to connect and

manage all their MSAB mobile forensic tools across a network.[15][16] This is particularly

crucial for large organizations with multiple users and locations.

Key Management Capabilities:

User Management: Administrators can create and manage users, assign permissions, and

set workflow restrictions based on skill levels.[17]

Centralized Updates: Software updates and licenses can be deployed remotely to all

connected systems, ensuring consistency and reducing administrative overhead.[18]

Activity Logging and Reporting: XEC Director logs all user activities, providing a detailed

audit trail.[17] This data can be used to generate management reports on system usage and

user performance.[18]

Workflow Control: Organizations can create and enforce standardized workflows for data

extraction, ensuring compliance with internal policies and legal requirements.[18]

Experimental Protocols: A Digital Forensic Workflow
The following section outlines a detailed methodology for conducting a digital forensic

examination using the MSAB ecosystem. This protocol is designed to ensure a forensically

sound process from evidence acquisition to reporting.

Phase 1: Evidence Acquisition with XRY
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This phase focuses on the extraction of data from a digital device using XRY.

Protocol for Logical Extraction:

Preparation:

Ensure the XRY software and hardware are up to date.

Document the case details, including the exhibit number and a description of the device.

Power on the XRY system and launch the XRY software.

Device Connection and Identification:

Connect the subject device to the XRY hardware using the appropriate cable.

Follow the on-screen instructions within the XRY software to place the device in the

correct mode for communication.

Allow XRY to automatically identify the device make and model. If automatic identification

fails, manually select the device from the supported list.

Extraction Configuration:

Select "Logical Extraction" as the extraction method.

Choose an extraction profile. A "Full Logical" extraction will attempt to recover all available

data. Triage profiles can be used to target specific data types for faster acquisition.

Define the location to save the XRY extraction file.

Data Extraction:

Initiate the extraction process. The XRY software will display the progress of the

extraction.

Do not interact with the device during the extraction unless prompted by the software.
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Upon completion, XRY will generate a secure and tamper-proof .xry file containing the

extracted data and a detailed log of the extraction process.

Verification:

Verify the hash value of the generated .xry file to ensure its integrity.

Disconnect the device and document the completion of the extraction.

Phase 2: Data Analysis with XAMN
This phase involves the analysis of the extracted data using XAMN.

Protocol for Data Analysis:

Case Creation and Data Import:

Launch the XAMN software and create a new case, entering relevant case information.

Import the .xry file generated in Phase 1 into the case. XAMN will process and index the

data.

Initial Triage and Filtering:

Use the "Quick Views" to get an immediate overview of key data categories such as calls,

messages, and images.[11]

Apply filters to narrow down the data based on keywords, timeframes, or data types. For

example, filter for all messages sent within a specific date range.

In-depth Analysis and Visualization:

Utilize the different viewing modes to analyze the data from various perspectives:

Timeline View: Reconstruct a chronological sequence of events.

Connection View: Identify relationships and communication patterns between

individuals.
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Geographic View: Map out the locations where events occurred based on geotagged

data.

Chat View: Reconstruct conversations from messaging applications.

Evidence Identification and Tagging:

As relevant pieces of evidence are identified, tag them as "Important" or with custom tags

to organize findings.[11]

Use the "Examiner Notes" feature to add context and annotations to specific items of

evidence.

Reporting:

Use the "Report Builder" to create a comprehensive and customized forensic report.

Drag and drop tagged evidence and other relevant findings into the report.

Export the report in various formats (e.g., PDF, Word, Excel) for dissemination.[10]

Visualization of Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key workflows and

logical relationships within the MSAB ecosystem.

Digital Forensic Workflow
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Phase 1: Evidence Acquisition (XRY) Phase 2: Data Analysis (XAMN)

Management & Oversight (XEC Director)
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Caption: High-level digital forensic workflow using the MSAB ecosystem.

XAMN Data Analysis Logical Flow
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Start Analysis

Import .xry Extraction File(s)

Initial Review using Quick Views
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Caption: Logical flow for data analysis within the MSAB XAMN software.
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Conclusion
The MSAB ecosystem provides a comprehensive and integrated suite of tools for digital

forensic investigations. From the forensically sound extraction of data with XRY to the in-depth

analysis and visualization with XAMN, and the centralized management with XEC Director, the

ecosystem offers a robust workflow for digital evidence handling. The detailed protocols and

methodologies outlined in this guide provide a framework for researchers, scientists, and other

professionals to effectively utilize the MSAB ecosystem in their respective fields, ensuring the

integrity and admissibility of digital evidence. The continuous development of the MSAB
products, with expanding device and application support, underscores its importance as a

critical tool in the field of digital forensic science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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